Cas no 158250-57-8 (Tetra-O-acetyl-alpha-D-glucose trichloroacetimidate)

Tetra-O-acetyl-alpha-D-glucose trichloroacetimidate structure
158250-57-8 structure
Product Name:Tetra-O-acetyl-alpha-D-glucose trichloroacetimidate
CAS No:158250-57-8
MF:C16H20Cl3NO10
MW:492.689702987671
CID:2449891
Update Time:2023-08-06

Tetra-O-acetyl-alpha-D-glucose trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranosyl trichloroacetimidate
    • Tetra-O-acetyl-alpha-D-glucose trichloroacetimidate
    • (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-(2,2,2-trichloro-1-iminoethoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
    • [3,4,5-triacetyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxan-2-yl]methyl acetate
    • A905886
    • 2,3,4,6-Tetra-O-acetyl-D-mannopyranosyl trichloroacetimidate
    • 2,3,4,6-Tetra-O-acetyl-1-O-(2,2,2-trichloroethanimidoyl)hexopyranose
    • [3,4,5-triacetyloxy-6-[2,2,2-tris(chloranyl)e
    • Inchi: 1S/C16H20Cl3NO10/c1-6(21)25-5-10-11(26-7(2)22)12(27-8(3)23)13(28-9(4)24)14(29-10)30-15(20)16(17,18)19/h10-14,20H,5H2,1-4H3
    • InChI Key: IBUZGVQIKARDAF-UHFFFAOYSA-N
    • SMILES: ClC(C(=N)OC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)(Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 695
  • XLogP3: 2.6
  • Topological Polar Surface Area: 148

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.045 g/l) (25 º C),
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